Cas no 66938-86-1 ((3,4-diaminophenyl)-(4-fluorophenyl)methanone)

• Product Name: (3,4-diaminophenyl)-(4-fluorophenyl)methanone
• CAS No: 66938-86-1
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• MDL: MFCD08063378
• CID: 516795
• PubChem ID: 3017717
• Update Time: 2025-04-19

(3,4-diaminophenyl)-(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-diaminophenyl)-(4-fluorophenyl)methanone
• (3,4-DIAMINOPHENYL)(4-FLUORO PHENYL)METHANONE
• (3,4-DIAMINOPHNEYL)(4-FLUROPHENYL) METHANOE
• 3,4-Diamino-4'-fluorobenzophenone
• DTXSID70985618
• 3,4-diamino-4-fluorobenzophenone
• NS00053615
• EINECS 266-522-8
• MFCD08063378
• A835594
• (3,4-Diaminophenyl) (4-fluorophenyl) ketone
• (3,4-DIAMINOPHENYL)(4-FLUOROPHENYL)METHANONE
• SCHEMBL8095752
• AKOS015901163
• F15193
• 3,4-Diaminophenyl-(4-Fluorophenyl)methanone
• FT-0687304
• 66938-86-1
• KHMJNCNXARCUGR-UHFFFAOYSA-N
• 4-(4-fluorobenzoyl)benzene-1,2-diamine
• DB-289836
• 67739-74-6

• MDL： MFCD08063378
• Inchi： 1S/C13H11FN2O/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(16)7-9/h1-7H,15-16H2
• InChI Key： KHMJNCNXARCUGR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=C(C=1)N)N)=O

Computed Properties

• Exact Mass: 230.08600
• Monoisotopic Mass: 230.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 113-114 ºC (methanol )
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 69.11000
• LogP: 3.38350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones